3-Amino-4-methoxyphenol

• IUPAC Name: 3-amino-4-methoxyphenol
• InChI: InChI=1S/C7H9NO2/c1-10-7-3-2-5(9)4-6(7)8/h2-4,9H,8H2,1H3
• InChI Key: HEAHXMOKYXTEID-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)O)N
• Molecular Formula: C7H9NO2
• DSSTOX Substance ID: DTXSID80605714
• Molecular Weight: 139.15 g/mol
• CAS RN: 29644-12-0

Description

3-Amino-4-methoxyphenol is an organic compound with the molecular formula C7H9NO2. It has an average mass of 139.152 Da and a mono-isotopic mass of 139.063324 Da.

Synthesis Analysis

The synthesis of m-aryloxy phenols, such as this compound, has seen recent advances. Innovative synthetic methods have allowed for the preparation of complex m-aryloxy phenols with functional groups like esters, nitriles, and halogens.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenol group with a methoxy group in the para position and an amino group in the meta position.

Chemical Reactions Analysis

Methoxyphenols, including this compound, are known to react with strong oxidizing agents. They also have potential biological activities, including anti-tumor and anti-inflammatory effects.

Scientific Research Applications

Metabolic Pathways and Disease Biomarkers

Amino Acid Metabolism and Disease Diagnosis

Research has shown that certain amino acids and their derivatives play crucial roles in disease mechanisms and could serve as potential biomarkers for diagnosis and treatment efficacy evaluation. For example, studies on rheumatoid arthritis patients have identified altered levels of specific amino acids in serum, pointing towards inflammation injury, amino acid metabolism disturbances, oxidative stress, and altered phospholipid metabolism (Li et al., 2018). Such insights suggest that compounds like 3-Amino-4-methoxyphenol, involved in amino acid pathways, could have implications in understanding and monitoring disease progression and response to therapy.

Environmental Contaminants and Human Exposure

Endocrine Disrupting Chemicals (EDCs) in Food and Environment

Studies have documented the presence of nonylphenols (NPs), a class of EDCs, in various foods and their impact on human health due to their estrogenic activities. Guenther et al. (2002) reported that NPs are ubiquitous in food, with potential long-term dietary exposure consequences (Guenther et al., 2002). Although this compound is not directly mentioned, the study of such compounds in environmental science highlights the importance of understanding the effects of chemical exposure on human health and the environment.

Mechanism of Action

Target of Action

3-Amino-4-methoxyphenol, a derivative of phenol, primarily targets human airway cells . The compound interacts with these cells and influences the production of various cytokines .

Mode of Action

The compound demonstrates anti-inflammatory activity in human airway cells . It inhibits the expression of multiple inflammatory mediators, including CCL2, CCL5, IL-6, IL-8, ICAM-1, MIF, CXCL1, CXCL10, and Serpin E1 . It inhibits the binding of the rna-binding protein hur to mrna, indicating that it may act post-transcriptionally .

Biochemical Pathways

Methoxyphenolic compounds, which include this compound, are known to be involved in the catabolism of bacteria and archaea . They are also involved in the transformation of methoxylated aromatic compounds (MAC) by anaerobic microorganisms .

Pharmacokinetics

A related compound, 2-amino-4-methoxyphenol, has been shown to have high gi absorption and is bbb permeant . Its skin permeation is low, and it has a lipophilicity Log Po/w (iLOGP) of 1.18 .

Result of Action

The primary result of the action of this compound is its anti-inflammatory effects on human airway cells . It inhibits the production of various cytokines and other inflammatory mediators, potentially reducing inflammation in conditions such as asthma and other respiratory diseases .

Safety and Hazards

3-Amino-4-methoxyphenol is considered a local irritant. When handling this compound, it is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Personal protective equipment and adequate ventilation are advised.

Future Directions

Phenol derivatives, including 3-Amino-4-methoxyphenol, have been widely researched due to their high potential for synthesizing bioactive natural products and conducting polymers. They have a wide range of applications, including as antioxidants, ultraviolet absorbers, and flame retardants, and are commonly used in the production of plastics, adhesives, and coatings. Future research may focus on developing more innovative synthetic methods and exploring their potential biological activities.